Cas no 2172031-15-9 (3-amino(1,2-thiazol-5-yl)methyloxetan-3-ol)
3-amino(1,2-thiazol-5-yl)methyloxetan-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-amino(1,2-thiazol-5-yl)methyloxetan-3-ol
- EN300-1638891
- 2172031-15-9
- 3-[amino(1,2-thiazol-5-yl)methyl]oxetan-3-ol
-
- Inchi: 1S/C7H10N2O2S/c8-6(5-1-2-9-12-5)7(10)3-11-4-7/h1-2,6,10H,3-4,8H2
- InChI Key: BMSHURFRISNQTD-UHFFFAOYSA-N
- SMILES: S1C(=CC=N1)C(C1(COC1)O)N
Computed Properties
- Exact Mass: 186.04629874g/mol
- Monoisotopic Mass: 186.04629874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 96.6Ų
3-amino(1,2-thiazol-5-yl)methyloxetan-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1638891-0.05g |
3-[amino(1,2-thiazol-5-yl)methyl]oxetan-3-ol |
2172031-15-9 | 0.05g |
$612.0 | 2023-06-04 | ||
| Enamine | EN300-1638891-0.1g |
3-[amino(1,2-thiazol-5-yl)methyl]oxetan-3-ol |
2172031-15-9 | 0.1g |
$640.0 | 2023-06-04 | ||
| Enamine | EN300-1638891-0.25g |
3-[amino(1,2-thiazol-5-yl)methyl]oxetan-3-ol |
2172031-15-9 | 0.25g |
$670.0 | 2023-06-04 | ||
| Enamine | EN300-1638891-0.5g |
3-[amino(1,2-thiazol-5-yl)methyl]oxetan-3-ol |
2172031-15-9 | 0.5g |
$699.0 | 2023-06-04 | ||
| Enamine | EN300-1638891-1.0g |
3-[amino(1,2-thiazol-5-yl)methyl]oxetan-3-ol |
2172031-15-9 | 1g |
$728.0 | 2023-06-04 | ||
| Enamine | EN300-1638891-2.5g |
3-[amino(1,2-thiazol-5-yl)methyl]oxetan-3-ol |
2172031-15-9 | 2.5g |
$1428.0 | 2023-06-04 | ||
| Enamine | EN300-1638891-5.0g |
3-[amino(1,2-thiazol-5-yl)methyl]oxetan-3-ol |
2172031-15-9 | 5g |
$2110.0 | 2023-06-04 | ||
| Enamine | EN300-1638891-10.0g |
3-[amino(1,2-thiazol-5-yl)methyl]oxetan-3-ol |
2172031-15-9 | 10g |
$3131.0 | 2023-06-04 | ||
| Enamine | EN300-1638891-50mg |
3-[amino(1,2-thiazol-5-yl)methyl]oxetan-3-ol |
2172031-15-9 | 50mg |
$1129.0 | 2023-09-22 | ||
| Enamine | EN300-1638891-100mg |
3-[amino(1,2-thiazol-5-yl)methyl]oxetan-3-ol |
2172031-15-9 | 100mg |
$1183.0 | 2023-09-22 |
3-amino(1,2-thiazol-5-yl)methyloxetan-3-ol Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 3-amino(1,2-thiazol-5-yl)methyloxetan-3-ol
Comprehensive Overview of 3-amino(1,2-thiazol-5-yl)methyloxetan-3-ol (CAS No. 2172031-15-9)
The compound 3-amino(1,2-thiazol-5-yl)methyloxetan-3-ol (CAS No. 2172031-15-9) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its distinctive combination of an oxetane ring and a thiazole moiety makes it a valuable scaffold for the development of novel therapeutic agents. Researchers are particularly interested in its potential applications due to its ability to modulate biological targets with high specificity.
In recent years, the demand for heterocyclic compounds like 3-amino(1,2-thiazol-5-yl)methyloxetan-3-ol has surged, driven by advancements in small-molecule drug development. This compound's oxetane ring is known for its ability to improve metabolic stability and bioavailability, making it a hot topic in pharmaceutical research. Additionally, the thiazole component is frequently explored for its antimicrobial and anti-inflammatory properties, aligning with current trends in infectious disease and immunotherapy research.
One of the most frequently asked questions about 3-amino(1,2-thiazol-5-yl)methyloxetan-3-ol is its synthetic accessibility. The compound can be synthesized through multi-step organic reactions, often involving ring-opening and cyclization strategies. Its CAS No. 2172031-15-9 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory filings. This is particularly important for researchers who rely on high-throughput screening and structure-activity relationship (SAR) studies.
The growing interest in 3-amino(1,2-thiazol-5-yl)methyloxetan-3-ol is also reflected in its potential role in cancer therapeutics. Preclinical studies suggest that derivatives of this compound may exhibit kinase inhibitory activity, a key mechanism in targeted cancer therapies. This aligns with the broader industry focus on precision medicine and personalized treatment options, which are among the most searched topics in biomedical research today.
Another area of exploration for 3-amino(1,2-thiazol-5-yl)methyloxetan-3-ol is its application in neurological disorders. The compound's ability to cross the blood-brain barrier (BBB) has sparked interest in its use for treating conditions like Alzheimer's and Parkinson's disease. This is particularly relevant given the rising global prevalence of neurodegenerative diseases and the urgent need for innovative treatments.
From a green chemistry perspective, the synthesis and application of 3-amino(1,2-thiazol-5-yl)methyloxetan-3-ol are being optimized to reduce environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to enhance sustainability, a topic that resonates with the increasing emphasis on eco-friendly pharmaceutical production.
In summary, 3-amino(1,2-thiazol-5-yl)methyloxetan-3-ol (CAS No. 2172031-15-9) represents a versatile and promising compound with broad applications in drug discovery and biomedical research. Its unique structural features and potential therapeutic benefits make it a subject of ongoing investigation, particularly in the context of emerging diseases and advanced therapeutic modalities. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.
2172031-15-9 (3-amino(1,2-thiazol-5-yl)methyloxetan-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)